Cas no 1804629-89-7 (Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate)

Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate is a highly functionalized pyridine derivative with significant utility in synthetic organic chemistry. Its structure incorporates multiple reactive sites, including a bromomethyl group, an iodo substituent, and a trifluoromethoxy moiety, making it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and further derivatization. The ethyl acetate side chain enhances solubility in organic solvents, facilitating downstream transformations. This compound is particularly valuable in pharmaceutical and agrochemical research, where its unique substitution pattern enables the construction of complex heterocyclic frameworks. Careful handling is recommended due to the presence of halogenated and electrophilic functional groups.

Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate structure

1804629-89-7 structure

Product Name:Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate

CAS No:1804629-89-7

MF:C₁₁H₁₀BrF₃INO₃

MW:468.005685329437

CID:4837215

Update Time:2025-11-03

Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate
- Inchi： 1S/C11H10BrF3INO3/c1-2-19-8(18)4-7-3-6(5-12)9(16)10(17-7)20-11(13,14)15/h3H,2,4-5H2,1H3
- InChI Key： NTHCLOCTVJCCMJ-UHFFFAOYSA-N
- SMILES： IC1=C(N=C(C=C1CBr)CC(=O)OCC)OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 333
XLogP3: 3.8
Topological Polar Surface Area: 48.4

Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029089429-1g	Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate	1804629-89-7	97%	1g	$1,504.90	2022-04-02

Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate Related Literature

1. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408

Additional information on Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate

Comprehensive Overview of Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804629-89-7)

Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804629-89-7) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its bromomethyl, iodo, and trifluoromethoxy functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804629-89-7) offers multiple reactive sites, making it a valuable building block for cross-coupling reactions and nucleophilic substitutions. Its trifluoromethoxy group, in particular, enhances the compound's metabolic stability and lipophilicity, which are critical properties in medicinal chemistry. Recent studies have explored its utility in click chemistry and bioconjugation, aligning with the growing demand for modular synthetic approaches in drug development.

In the context of green chemistry, the synthesis and handling of Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804629-89-7) have been optimized to minimize environmental impact. Researchers are increasingly focusing on solvent-free reactions and catalytic methods to improve the sustainability of its production. This aligns with broader industry trends toward eco-friendly synthesis and reduced waste generation, which are frequently searched topics in academic and industrial circles.

The compound's role in precision medicine and targeted therapy is another area of active investigation. Its ability to serve as a precursor for fluorinated pharmaceuticals has sparked interest in the development of next-generation therapeutics. Fluorinated compounds, such as those derived from Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate, are known for their enhanced bioavailability and target specificity, making them ideal candidates for treating complex diseases.

From a commercial perspective, the demand for high-purity intermediates like Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804629-89-7) is on the rise, driven by the expansion of the pharmaceutical outsourcing market. Companies specializing in custom synthesis and contract research are increasingly seeking such compounds to accelerate their R&D pipelines. This trend reflects the broader shift toward collaborative innovation in the life sciences sector.

In summary, Ethyl 4-(bromomethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetate (CAS No. 1804629-89-7) represents a critical tool in modern synthetic chemistry, with applications spanning drug discovery, agrochemicals, and materials science. Its unique combination of functional groups and reactivity profiles positions it as a key player in the development of next-generation therapeutics and sustainable chemical processes.